Cas no 27231-36-3 (5-methyl-1H-1,3-benzodiazole-2-thiol)

• Product Name: 5-methyl-1H-1,3-benzodiazole-2-thiol
• CAS No: 27231-36-3
• MF: C₈H₈N₂S
• MW: 164.227519989014
• MDL: MFCD00010617
• CID: 53104
• PubChem ID: 712373
• Update Time: 2025-04-18

5-methyl-1H-1,3-benzodiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 2-Mercapto-5-methylbenzimidazole
• IFLAB-BB F1791-0318
• 5-METHYL-2-BENZIMIDAZOLETHIOL
• 5-METHYL-2-MERCAPTOBENZIMIDAZOLE
• 5-METHYL-1H-BENZO[D]IMIDAZOLE-2-THIOL
• 1,3-dihydro-5-methyl-2H-benzimidazole-2-thione
• 2-Mercapto-5-methyl-1H-benzimidazole
• 5-methyl-1,3-dihydrobenzimidazole-2-thione
• 5-Methyl-1H-benzimidazole-2-thiol
• 5-Methyl-1H-benzo[d]imidazole-2(3H)-thione
• 2H-Ben
• 2-mercapto-5-metoxy-1H-benzimidazole
• 5-methyl-1H-benzoimidazole-2-thiol
• 5-Methyl-2-mercapto-1H-Benzimidazole
• 5-methyl-2-mercapto-benzimidazole
• 5-methylbenzimidazole-2-thiol
• 5-methyl-1H-1,3-benzodiazole-2-thiol
• 2H-Benzimidazole-2-thione, 1,3-dihydro-5-methyl-
• CWIYBOJLSWJGKV-UHFFFAOYSA-N
• 5-methylbenzimidazole-2-th
• 5-methyl-2-mercaptobenzoimidazole
• AKOS000442052
• 2-Benzimidazolinethione, 5-methyl-
• NSC-231400
• F1791-0318
• BB 0242025
• FT-0612748
• mercapto-5-methylbenzimidazole
• MFCD00010617
• AS-65387
• EINECS 248-350-5
• AKOS000295976
• F21329
• InChI=1/C8H8N2S/c1-5-2-3-6-7(4-5)10-8(11)9-6/h2-4H,1H3,(H2,9,10,11
• 5-methylbenzimidazoline-2-thione
• EN300-18181
• 5-Methyl-1,3-dihydro-2H-benzimidazole-2-thione
• A818968
• ?2-Mercapto-5-methylbenzimidazole
• 5-Methyl-1,3-dihydro-2H-benzo[d]imidazole-2-thione
• 5-methyl-benzimidazoline-2-thione
• 2-mercapto-5-methyl-benzimidazole
• J-016703
• CHEMBL4857118
• DTXSID70946421
• NSC231400
• NSC 231400
• 6-Methyl-1H-benzimidazole-2-thiol
• UNII-8FTF5X7GCW
• SCHEMBL229607
• 27231-36-3
• 2360-37-4
• 2-Mercapto-5-methylbenzimidazole, 99%
• 7-BROMO-4-CHLORO-2-TRIFLUOROMETHYL-QUINAZOLINE
• 8FTF5X7GCW
• 2-Mercapto-5-methyl benzimidazole
• AKOS000119572
• AC-4618
• CS-W014312
• NS00049724
• Z57298378
• AB00374252-02
• M1357
• ALBB-012662
• DB-047188
• STL482095
• 1H-benzimidazole-2-thiol, 5-methyl-

• MDL： MFCD00010617
• Inchi： 1S/C8H8N2S/c1-5-2-3-6-7(4-5)10-8(11)9-6/h2-4H,1H3,(H2,9,10,11)
• InChI Key： CWIYBOJLSWJGKV-UHFFFAOYSA-N
• SMILES： S=C1NC2C=CC(C)=CC=2N1
• BRN： 5083

Computed Properties

• Exact Mass: 164.04100
• Monoisotopic Mass: 164.040819
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2
• Topological Polar Surface Area: 56.2

Experimental Properties

• Color/Form: Not determined
• Density: 1.1724 (rough estimate)
• Melting Point: 290-293 ºC
• Boiling Point: 282.5 °C at 760 mmHg
• Flash Point: 124.6 °C
• Refractive Index: 1.5700 (estimate)
• Water Partition Coefficient: Insoluble in water.
• PSA: 67.48000
• LogP: 2.16000
• Solubility: Not determined
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

5-methyl-1H-1,3-benzodiazole-2-thiol Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36-S37/39
• Hazardous Material Identification：
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• TSCA：Yes
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles